Cas no 1373337-86-0 (6-Ethynylimidazo[1,2-A]pyridine)

• Product Name: 6-Ethynylimidazo[1,2-A]pyridine
• CAS No: 1373337-86-0
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD23703386
• CID: 4727165
• Update Time: 2025-10-28

6-Ethynylimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-ETHYNYLIMIDAZO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine, 6-ethynyl-
• FCH2329575
• AX8330379
• 6-Ethynylimidazo[1,2-A]pyridine

• MDL： MFCD23703386
• Inchi： 1S/C9H6N2/c1-2-8-3-4-9-10-5-6-11(9)7-8/h1,3-7H
• InChI Key： KUHIBJLZIHAUKJ-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC(C#C)=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 17.3

Additional information on 6-Ethynylimidazo[1,2-A]pyridine

6-Ethynylimidazo[1,2-A]pyridine: A Comprehensive Overview

6-Ethynylimidazo[1,2-A]pyridine, also known by its CAS number 1373337-86-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of imidazo[1,2-a]pyridine, a heterocyclic aromatic system that has been extensively studied due to its unique electronic properties and potential applications in various industries.

The structure of 6-Ethynylimidazo[1,2-A]pyridine consists of a pyridine ring fused with an imidazole ring, with an ethynyl group attached at the 6-position. This substitution pattern imparts distinct electronic characteristics to the molecule, making it highly versatile for various chemical reactions and applications. The ethynyl group, being a strong electron-withdrawing substituent, significantly influences the electronic properties of the parent imidazo[1,2-a]pyridine system.

Recent studies have highlighted the potential of 6-Ethynylimidazo[1,2-A]pyridine in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications.

In the realm of drug discovery, 6-Ethynylimidazo[1,2-A]pyridine has shown promise as a scaffold for designing bioactive molecules. Its ability to form hydrogen bonds and participate in π-π interactions makes it a valuable component in medicinal chemistry. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer activities, paving the way for further research in therapeutic applications.

The synthesis of 6-Ethynylimidazo[1,2-A]pyridine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of appropriate starting materials followed by functionalization to introduce the ethynyl group at the desired position. The optimization of these synthetic routes has been a focus of recent research efforts to enhance scalability and cost-effectiveness.

Beyond its chemical applications, 6-Ethynylimidazo[1,2-A]pyridine has also found relevance in analytical chemistry as a fluorescent probe for detecting specific analytes in complex matrices. Its photophysical properties make it suitable for sensing applications in environmental monitoring and biomedical diagnostics.

In conclusion, 6-Ethynylimidazo[1,2-A]pyridine, with its unique structure and versatile properties, continues to be a subject of intense research interest across multiple disciplines. As advancements in synthetic methodologies and material science progress, this compound is expected to unlock new possibilities in both academic and industrial settings.